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Compound of Interest

Compound Name: Capraminopropionic acid

Cat. No.: B15091893 Get Quote

Technical Support Center: 6-Aminocaproic Acid
A Note on Nomenclature: The compound "Capraminopropionic acid" does not correspond to

a standard chemical name found in the scientific literature. Based on the query, it is highly

probable that the intended compound is 6-Aminocaproic Acid (also known as ε-aminocaproic

acid), a derivative of the amino acid lysine and an intermediate in the production of Nylon-6.[1]

This document provides technical support for 6-Aminocaproic Acid.

Frequently Asked Questions (FAQs)
Q1: What is 6-Aminocaproic Acid and what is its primary mechanism of action?

A1: 6-Aminocaproic Acid is a synthetic derivative of the amino acid lysine.[1] Its primary

mechanism of action is the inhibition of fibrinolysis. It binds to the lysine binding sites on

plasminogen, which prevents plasminogen from binding to fibrin and being activated to

plasmin. This inhibition of plasmin formation helps to prevent the breakdown of fibrin clots.[2][3]

[4]

Q2: What are the common degradation products of 6-Aminocaproic Acid?

A2: Under certain conditions, particularly at elevated temperatures, 6-Aminocaproic Acid can

undergo self-reaction to form dimers, trimers, and a cyclized form known as caprolactam.[5][6]

In the presence of excipients like citric acid, it can also form adducts such as 3-hydroxy-3,4-

dicarboxy-butanamide-N-hexanoic acid.[5][6][7] Environmental factors such as heat, light, and
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moisture can also contribute to its degradation.[8] In vivo, it is minimally metabolized, primarily

converting to adipic acid.[3]

Q3: What are the recommended storage conditions for 6-Aminocaproic Acid powder?

A3: 6-Aminocaproic Acid powder should be stored in tightly closed containers in a cool, dry,

and well-ventilated area.[9][10] The recommended storage temperature is generally between

10°C and 30°C, though it is always best to consult the product-specific label.[11][12] It should

be kept away from strong acids, bases, and oxidizing agents.[9]

Q4: How stable is 6-Aminocaproic Acid in solution?

A4: 6-Aminocaproic Acid in solutions of 5% dextrose or 0.9% sodium chloride is chemically

stable for at least seven days at both 4°C and 23°C, retaining at least 98% of its initial

concentration.[13][14] A slight yellowish discoloration may be observed in 5% dextrose

solutions after 24 hours at 23°C, but this does not signify substantial degradation of the active

ingredient.[13][14]

Troubleshooting Guide
Issue 1: Unexpected peaks are observed during HPLC analysis of a 6-Aminocaproic Acid

formulation.

Possible Cause 1: Degradation of 6-Aminocaproic Acid.

Troubleshooting Step: Compare the retention times of the unknown peaks with those of

known degradation products such as caprolactam, and dimers or trimers of 6-

aminocaproic acid.[5][6] Elevated storage temperatures can accelerate the formation of

these products.

Possible Cause 2: Interaction with excipients.

Troubleshooting Step: If the formulation contains citric acid, the unexpected peak could be

a reaction adduct.[5][6][7] Mass spectrometry can be used to identify the molecular weight

of the impurity and confirm its identity.

Possible Cause 3: Contamination.
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Troubleshooting Step: Ensure proper cleaning of all glassware and equipment. Analyze a

blank (mobile phase) to rule out contamination from the HPLC system.

Issue 2: Inconsistent results in bioassays involving plasma samples containing 6-Aminocaproic

Acid.

Possible Cause: Freeze-thaw instability.

Troubleshooting Step: The stability of 6-Aminocaproic Acid in plasma can be affected by

the freezing and thawing process.[15] It is crucial to validate the freeze-thaw stability of

your samples using a method that mimics the handling of the actual study samples. Avoid

"accelerated" freezing or thawing methods unless they have been validated for your

specific protocol.[15]

Issue 3: Discoloration of a 6-Aminocaproic Acid solution.

Possible Cause: Formulation in dextrose solution.

Troubleshooting Step: A slight yellowish discoloration is a known occurrence for 6-

Aminocaproic Acid in 5% dextrose solution, especially after 24 hours at room temperature

(23°C).[13][14] This has been shown to not correlate with a significant loss of potency.

However, if the discoloration is pronounced or accompanied by precipitation, the solution

should not be used.

Storage and Stability Data
The following tables summarize the storage recommendations and stability data for 6-

Aminocaproic Acid.

Table 1: Recommended Storage Conditions for 6-Aminocaproic Acid (Solid Form)
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Parameter Recommendation Citations

Container Tightly closed [9][10][11][16]

Temperature
Cool, dry place. 10-30°C

(consult product label)
[9][11][12]

Environment Well-ventilated area [9]

Incompatibilities
Strong acids, bases, and

oxidizing agents
[9]

Table 2: Stability of 6-Aminocaproic Acid in Solution

Solution
Concentrati
on

Storage
Temperatur
e

Duration
Potency
Retained

Citations

5% Dextrose
10 mg/mL &

100 mg/mL
4°C 7 days >98% [13][14]

5% Dextrose
10 mg/mL &

100 mg/mL
23°C 7 days >98% [13][14]

0.9% Sodium

Chloride

10 mg/mL &

100 mg/mL
4°C 7 days >98% [13][14]

0.9% Sodium

Chloride

10 mg/mL &

100 mg/mL
23°C 7 days >98% [13][14]

Oral Solution

(pH 4.0-5.0)
Not specified 20°C 3 months

Relatively

stable
[5][7]

Experimental Protocols
Protocol 1: Stability-Indicating HPLC Method for 6-Aminocaproic Acid

This protocol is a general guideline for a stability-indicating HPLC method. Method validation

and optimization are required for specific formulations.
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Objective: To quantify 6-Aminocaproic Acid and separate it from its degradation products.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV

detector.

Column: Primesep A mixed-mode stationary phase column (or equivalent).[17]

Mobile Phase: An isocratic mixture of water, acetonitrile, and perchloric acid. A typical

composition could be Acetonitrile 20% and Perchloric acid 0.2% in water.[17]

Flow Rate: 1.0 mL/min.[17]

Detection: UV at 200 nm.[17]

Procedure:

Prepare a standard stock solution of 6-Aminocaproic Acid of known concentration in the

mobile phase.

Prepare a series of dilutions from the stock solution to create a calibration curve.

Prepare the sample solution by diluting the formulation to an appropriate concentration

with the mobile phase.

Inject the standards and samples onto the HPLC system.

Quantify the amount of 6-Aminocaproic Acid in the sample by comparing its peak area to

the calibration curve.

The method should be validated to demonstrate specificity by showing that degradation

products do not interfere with the quantification of the parent compound.

Protocol 2: Forced Degradation Study of 6-Aminocaproic Acid

Objective: To identify potential degradation products and establish the degradation pathways

of 6-Aminocaproic Acid under stress conditions.

Procedure:
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Acid Hydrolysis: Dissolve 6-Aminocaproic Acid in a solution of hydrochloric acid (e.g., 0.1

M HCl) and heat at an elevated temperature (e.g., 80°C) for a specified time.

Base Hydrolysis: Dissolve 6-Aminocaproic Acid in a solution of sodium hydroxide (e.g., 0.1

M NaOH) and heat at an elevated temperature (e.g., 80°C) for a specified time.

Oxidative Degradation: Dissolve 6-Aminocaproic Acid in a solution of hydrogen peroxide

(e.g., 3% H₂O₂) and keep at room temperature for a specified time.

Thermal Degradation: Heat the solid 6-Aminocaproic Acid at an elevated temperature

(e.g., 105°C) for a specified time.

Photodegradation: Expose a solution of 6-Aminocaproic Acid to UV light for a specified

time.

Analysis: Analyze the stressed samples using a validated stability-indicating HPLC method

(as described in Protocol 1). Use techniques like mass spectrometry (MS) and nuclear

magnetic resonance (NMR) spectroscopy to identify the structure of any significant

degradation products.[5][6]
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Caption: Mechanism of action of 6-Aminocaproic Acid in inhibiting fibrinolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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